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Compound of Interest

Compound Name: Heparin Pentasaccharide

Cat. No.: B3045324 Get Quote

For researchers, scientists, and drug development professionals, selecting a high-quality

commercial source of pentasaccharide, such as Fondaparinux Sodium, is critical for reliable

and reproducible experimental outcomes. This guide provides a comparative overview of

commercially available pentasaccharides, focusing on key quality attributes like purity and

biological activity. The information presented here is based on publicly available data from

various suppliers and scientific literature.

Quantitative Data Comparison
The following table summarizes the typical specifications for Fondaparinux Sodium from

various commercial sources. It is important to note that batch-to-batch variability can occur, and

users should always refer to the Certificate of Analysis (CoA) provided with their specific

product lot.
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Parameter Specification
Source A
(Example CoA)

Source B
(Typical Data)

Source C
(Typical Data)

Purity (by HPLC) ≥ 95.0% 99.4% >98% >95%

Identity (by ¹H-

NMR)

Conforms to

structure
Conforms Conforms Conforms

Anti-Factor Xa

Activity

Report Value

(IU/mg)

~600 - 800

IU/mg
Report Value Report Value

Water Content ≤ 15.0% 11.5% < 15% < 15%

Endotoxin
Report Value

(EU/mg)
< 0.5 EU/mg Report Value Report Value

Appearance
White to off-white

powder
White powder

White to off-white

powder

White to off-white

powder

Note: The data in this table is illustrative and compiled from various sources. "Source A"

represents data from a publicly available Certificate of Analysis. "Source B" and "Source C"

represent typical values found in product datasheets from various suppliers. Researchers

should always obtain the lot-specific CoA for their purchased material.

Key Signaling Pathway: Antithrombin III-Mediated
Inhibition of Factor Xa
Pentasaccharides like Fondaparinux exert their anticoagulant effect by selectively binding to

Antithrombin III (ATIII). This binding induces a conformational change in ATIII, which markedly

enhances its ability to inhibit Factor Xa, a critical enzyme in the coagulation cascade. The

inhibition of Factor Xa prevents the conversion of prothrombin to thrombin, thereby blocking the

formation of a fibrin clot.
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To cite this document: BenchChem. [A Researcher's Guide to Commercial
Pentasaccharides: A Side-by-Side Comparison]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3045324#side-by-side-comparison-of-
different-commercial-sources-of-pentasaccharide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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